4-Iso-propylbenzylmagnesium chloride
Overview
Description
4-Iso-propylbenzylmagnesium chloride is a useful research compound. Its molecular formula is C10H13ClMg and its molecular weight is 192.97 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Functional Polymers
4-Iso-propylbenzylmagnesium chloride plays a crucial role in the synthesis of functional polymers. For instance, a study by Zhang and Ruckenstein (1999) highlights the selective living anionic polymerization of a novel bifunctional monomer, resulting in polymers with a controlled molecular weight and narrow distribution. This process is significant in creating polymers with specific properties for various applications (Zhang & Ruckenstein, 1999).
Initiators in Polymerizations
This compound serves as an initiator in polymerizations. Hatada et al. (1986) explored its use in polymerizing MMA and styrene, leading to PMMAs with varied tacticities and low polydispersity. This initiator's role is vital in controlling the properties of polymers, influencing their application in different fields (Hatada, Nakanishi, Ute, & Kitayama, 1986).
Synthesis of Organometallic Compounds
In organometallic chemistry, this compound is used to synthesize various compounds. For example, Seyferth and Lambert (1975) demonstrated its role in producing α-bromocyclopropylmagnesium chloride compounds, which are useful in synthesis due to their stability at low temperatures (Seyferth & Lambert, 1975).
Creation of High Spin State Organic Molecules
This compound is also instrumental in the creation of high spin state organic molecules. Teki et al. (1983) used it in a complex process to synthesize organic compounds with high spin multiplicity, relevant for designing organic ferromagnets (Teki, Takui, Itoh, Iwamura, & Kobayashi, 1983).
Enantioselective Additions in Organic Synthesis
This compound aids in enantioselective additions in organic synthesis. Lee and Hoveyda (2006) demonstrated its use in Cu-free catalytic asymmetric allylic alkylations, producing beta, gamma-unsaturated esters with all-carbon quaternary sterogenic centers. This method is significant for synthesizing complex organic molecules (Lee & Hoveyda, 2006).
Preparation of Estrogen Detection Reagents
In analytical chemistry, this compound is used to prepare reagents for detecting estrogens. Higashi et al. (2006) developed a method using this compound to enhance the detection responses of estrogens in biological fluids, crucial for medical diagnostics and research (Higashi, Takayama, Nishio, Taniguchi, & Shimada, 2006).
Properties
IUPAC Name |
magnesium;1-methanidyl-4-propan-2-ylbenzene;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13.ClH.Mg/c1-8(2)10-6-4-9(3)5-7-10;;/h4-8H,3H2,1-2H3;1H;/q-1;;+2/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZBQRPOGIJORCJ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)[CH2-].[Mg+2].[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClMg | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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